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Compound of Interest

Compound Name: 2,4-Difluoro-3-methoxyphenol

Cat. No.: B1306883

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4-Difluoro-3-
methoxyphenol as a valuable building block in medicinal chemistry, with a focus on its
application in the synthesis of novel therapeutic agents. While direct biological activity data for
this specific phenol is limited in publicly available literature, its structural motifs suggest
potential for broader biological screening.

Overview of 2,4-Difluoro-3-methoxyphenol

2,4-Difluoro-3-methoxyphenol is a poly-substituted aromatic compound that has gained
importance as an intermediate in the synthesis of complex bioactive molecules. Its strategic
combination of fluoro and methoxy groups on a phenolic ring makes it a versatile precursor for
introducing key pharmacophoric elements into drug candidates. The fluorine atoms can
enhance metabolic stability, binding affinity, and lipophilicity, while the methoxy and phenol
groups provide handles for further chemical modification.

Table 1: Compound Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1306883?utm_src=pdf-interest
https://www.benchchem.com/product/b1306883?utm_src=pdf-body
https://www.benchchem.com/product/b1306883?utm_src=pdf-body
https://www.benchchem.com/product/b1306883?utm_src=pdf-body
https://www.benchchem.com/product/b1306883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

CAS Number 886499-27-0[1][2][3]

Molecular Formula C7HeF202

Molecular Weight 160.12 g/mol

Appearance Varies (typically a solid)

Purity Commercially available up to >97%

Application in the Synthesis of HSD17B13 Inhibitors

A significant application of 2,4-Difluoro-3-methoxyphenol is in the synthesis of inhibitors for
hydroxysteroid 17(3-dehydrogenase 13 (HSD17B13). HSD17B13 is a liver-specific enzyme
implicated in the progression of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic
steatohepatitis (NASH).[4] Inhibition of this enzyme is a promising therapeutic strategy for

these chronic liver conditions.

Synthesis of 2-chloro-4-(2,4-difluoro-3-
methoxyphenoxy)pyrimidine

2,4-Difluoro-3-methoxyphenol serves as a key nucleophile in a nucleophilic aromatic
substitution (SNAr) reaction with 2,4-dichloropyrimidine to form a diaryl ether linkage, a
common scaffold in kinase inhibitors and other targeted therapies.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: 2,4-Difluoro-3-
methoxyphenol in Medicinal Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306883#2-4-difluoro-3-methoxyphenol-in-medicinal-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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